Cas no 169566-78-3 (5(4H)-Oxazolone, 4-methyl-4-(1-methylethyl)-2-phenyl-)

• Product name: 5(4H)-Oxazolone, 4-methyl-4-(1-methylethyl)-2-phenyl-
• CAS No: 169566-78-3
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• CID: 905190
• PubChem ID: 10856923

5(4H)-Oxazolone, 4-methyl-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-methyl-4-(1-methylethyl)-2-phenyl-
• 4-methyl-2-phenyl-4-propan-2-yl-1,3-oxazol-5-one
• 2-phenyl-4-isopropyl-4-methyl-1,3-oxazol-5-one
• DB-284123
• 5(4H)-Oxazolone, 4-methyl-4-(1-methylethyl)-2-phenyl-
• CJJMGKMMPVGELA-UHFFFAOYSA-N
• SCHEMBL7214181
• 169566-78-3

• Inchi： InChI=1S/C13H15NO2/c1-9(2)13(3)12(15)16-11(14-13)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： CJJMGKMMPVGELA-UHFFFAOYSA-N
• SMILES： CC(C)C1(C(=O)OC(=N1)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66